2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide
• InChI: InChI=1S/C20H23N3O5/c1-22-12-13(19(25)23-9-4-5-10-23)11-15(20(22)26)21-18(24)14-7-6-8-16(27-2)17(14)28-3/h6-8,11-12H,4-5,9-10H2,1-3H3,(H,21,24)
• InChI Key: LQBSUZRRCAVQHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)C2=C(C(=CC=C2)OC)OC)C(=O)N3CCCC3
• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• CAS No.: 1207002-67-2

Description

2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H23N3O5 and its molecular weight is 385.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds closely related to "2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide." For instance, studies have detailed the synthesis processes involving complex reactions to produce novel compounds. These processes include the use of Grignard reagents, N,N-carbonyldiimidazole ring closure, Suzuki coupling, and more, aimed at synthesizing compounds with potential applications in various fields, including material science and pharmacology (Xiao Yong-mei, 2013).

Structural and Molecular Insights

Another aspect of research on this compound involves studying its molecular structure and behavior under different conditions. Studies have explored the crystallization and molecular structure of closely related compounds, providing insights into their hydrogen-bonded dimer formation, supramolecular aggregation, and stimuli-responsive properties. For example, the analysis of the molecular structure of related compounds has revealed intricate details about their solid-state behaviors, such as luminescence and reversible transformations between crystalline and amorphous states, which are important for applications in materials science and optoelectronics (K. Kranjc et al., 2012).